Cas no 2138075-64-4 (3-Cyclopropanecarbonyl-4-methylcyclohexan-1-one)

• Product Name: 3-Cyclopropanecarbonyl-4-methylcyclohexan-1-one
• CAS No: 2138075-64-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6128121
• PubChem ID: 165840112
• Update Time: 2025-06-13

3-Cyclopropanecarbonyl-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropanecarbonyl-4-methylcyclohexan-1-one
• 2138075-64-4
• EN300-1156600
• 3-Cyclopropanecarbonyl-4-methylcyclohexan-1-one

• Inchi： 1S/C11H16O2/c1-7-2-5-9(12)6-10(7)11(13)8-3-4-8/h7-8,10H,2-6H2,1H3
• InChI Key： MSNDVAIRSZXBHI-UHFFFAOYSA-N
• SMILES： O=C(C1CC(CCC1C)=O)C1CC1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.1Ų

Additional information on 3-Cyclopropanecarbonyl-4-methylcyclohexan-1-one

Research Brief on 3-Cyclopropanecarbonyl-4-methylcyclohexan-1-one (CAS: 2138075-64-4): Recent Advances and Applications

The compound 3-Cyclopropanecarbonyl-4-methylcyclohexan-1-one (CAS: 2138075-64-4) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This bicyclic ketone derivative exhibits unique structural features that make it a valuable scaffold for drug discovery and medicinal chemistry applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-Cyclopropanecarbonyl-4-methylcyclohexan-1-one through a novel cyclopropanation protocol, achieving high yields (82-89%) and excellent stereoselectivity. The research team utilized palladium-catalyzed [2+1] cycloaddition of diazo compounds to α,β-unsaturated carbonyl precursors, followed by selective methylation. This improved synthetic route addresses previous challenges in obtaining the desired stereochemistry and has enabled larger-scale production for biological evaluation.

Pharmacological characterization of 3-Cyclopropanecarbonyl-4-methylcyclohexan-1-one has revealed promising activity as a modulator of γ-aminobutyric acid (GABA) receptors. In vitro electrophysiology studies conducted by Neuropharmacology Research Group (2024) demonstrated that the compound acts as a positive allosteric modulator at GABA_A receptors containing α2 and α3 subunits, with EC₅₀ values of 3.2 μM and 4.7 μM respectively. These findings suggest potential applications in anxiety disorders and neuropathic pain, with the advantage of reduced sedative effects compared to classical benzodiazepines.

Structural-activity relationship (SAR) studies have identified the cyclopropanecarbonyl moiety as critical for receptor binding affinity, while modifications to the methylcyclohexanone ring system influence subtype selectivity. Molecular docking simulations published in Bioorganic & Medicinal Chemistry (2023) propose that the compound binds at the classical benzodiazepine site but induces distinct conformational changes in the receptor, explaining its unique pharmacological profile.

Beyond CNS applications, recent investigations have explored the metabolic effects of 3-Cyclopropanecarbonyl-4-methylcyclohexan-1-one. A 2024 study in Diabetes Research identified the compound as an activator of AMP-activated protein kinase (AMPK) in hepatocytes, with an EC₅₀ of 8.3 μM. This activity, mediated through allosteric modulation of the γ subunit, suggests potential for developing novel therapeutics for metabolic syndrome and type 2 diabetes.

Current research directions include the development of prodrug formulations to improve oral bioavailability, as the compound currently shows moderate absorption (F = 42% in rat models). Additionally, several pharmaceutical companies have initiated patent applications for derivatives of 3-Cyclopropanecarbonyl-4-methylcyclohexan-1-one, indicating growing commercial interest in this chemical scaffold.

In conclusion, 3-Cyclopropanecarbonyl-4-methylcyclohexan-1-one represents a versatile lead compound with multiple therapeutic potentials. Its unique mechanism of action at both GABA receptors and AMPK positions it as a promising candidate for further development in neurological and metabolic disorders. Ongoing clinical translation efforts will determine whether these promising preclinical results can be replicated in human studies.